Cas no 2229232-19-1 (3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229232-19-1
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6080425
• PubChem ID: 165784892
• Update Time: 2025-10-29

3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2229232-19-1
• EN300-2006004

• Inchi： 1S/C10H19NO2S/c1-8(4-6-11)9-5-7-14(12,13)10(9,2)3/h9H,1,4-7,11H2,2-3H3
• InChI Key： AWASBLUCFRQAEC-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=C)CCN)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229232-19-1)

3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229232-19-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its thiolane core and appended functional groups, exhibits a unique combination of chemical properties that make it a promising candidate for various applications in medicinal chemistry and material science. The presence of both an amine and a thiolane moiety in its structure suggests potential roles in drug design, particularly in the development of bioactive molecules that can interact with biological targets through multiple mechanisms.

The thiolane ring in 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione is a key structural feature that contributes to its reactivity and potential biological activity. Thiolanes are known for their ability to undergo various chemical transformations, including ring-opening reactions that can be exploited in synthetic chemistry. This property makes them valuable intermediates in the synthesis of more complex molecules. Additionally, the amine group at the 4-position of the butenyl chain provides a site for further functionalization, allowing for the introduction of additional pharmacophores or modifications that can enhance the compound's biological efficacy.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione fits well within this trend, as it combines elements that are often associated with bioactivity. The thiolane core has been studied for its potential antimicrobial and anti-inflammatory properties, while the amine group can serve as a hydrogen bond acceptor or participate in coordinate covalent bonding with metal ions. These features make the compound a versatile scaffold for drug discovery efforts.

One of the most compelling aspects of 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione is its potential as a precursor for more complex pharmacological entities. Researchers have been exploring its utility in generating derivatives that exhibit enhanced binding affinity or improved pharmacokinetic profiles. For instance, modifications to the butenyl chain or the thiolane ring could lead to compounds with novel mechanisms of action or target specificity. This flexibility underscores the importance of such versatile building blocks in modern drug development pipelines.

The synthesis of 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration to ensure regioselectivity and yield optimization. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in facilitating the assembly of its intricate framework.

From a computational chemistry perspective, 3-(4-aminobut-1-en-2-yl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione has been subjected to various theoretical studies to elucidate its electronic structure and reactivity. These studies have provided insights into how different substituents influence its properties and have guided experimental efforts toward more efficient synthetic routes. Additionally, molecular modeling techniques have been employed to predict potential interactions between this compound and biological targets, aiding in the rational design of derivatives with improved therapeutic profiles.

The biological evaluation of 3-(4-amino-butenyl)-substituted thiolanes has revealed intriguing activities that warrant further investigation. Initial studies have shown that derivatives of this class can modulate enzyme activity and interfere with signal transduction pathways relevant to diseases such as cancer and inflammation. While more extensive research is needed to fully understand their mechanisms of action, these findings highlight the potential therapeutic value of this chemical class. Moreover, the structural diversity inherent in thiolanes allows for fine-tuning of their biological properties through strategic modifications.

In conclusion,3-(4-amino-butenyl)-substituted thiolanes, including 3-(4-amino-but-l-en-l -yl)-l,l-dimethyl-lambda6-thiolan-lone (CAS No.l 222923l -19 -l) , represent a promising area of research within pharmaceutical chemistry . Their unique structural features , coupled with their synthetic accessibility , make them valuable scaffolds for drug discovery efforts . As our understanding of their reactivity and biological activity continues to grow , it is likely that we will see further development and application l these fascinating compounds . The future holds great promise for leveraging such molecules to address unmet medical needs .